2-(dimethyl-4H-1,2,4-triazol-3-yl)ethan-1-amine

• Molecular Formula: C6H12N4
• Molecular Weight: 140.19 g/mol
• IUPAC Name: 2-(4,5-dimethyl-1,2,4-triazol-3-yl)ethanamine
• InChI: InChI=1S/C6H12N4/c1-5-8-9-6(3-4-7)10(5)2/h3-4,7H2,1-2H3
• InChI Key: TYWRRCQYQXNVEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1C)CCN

Description

2-(Dimethyl-4H-1,2,4-triazol-3-yl)ethan-1-amine is a triazole-derived amine featuring a dimethyl substitution at the 4-position of the triazole ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(dimethyl-4H-1,2,4-triazol-3-yl)ethan-1-amine typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the reaction of 4H-1,2,4-triazole with dimethylamine in the presence of a suitable catalyst. The reaction is usually carried out in an organic solvent such as ethanol or methanol, and the temperature is maintained at around 60-80°C to facilitate the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of 2-(dimethyl-4H-1,2,4-triazol-3-yl)ethan-1-amine may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control of reaction parameters, such as temperature, pressure, and reactant concentrations. This ensures the efficient production of the compound on a large scale .

Chemical Reactions Analysis

Types of Reactions

2-(dimethyl-4H-1,2,4-triazol-3-yl)ethan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other derivatives.

Reduction: Reduction reactions can yield amine derivatives with different substituents.

Substitution: The triazole ring allows for substitution reactions, where different functional groups can be introduced.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Substitution reactions may involve halogenating agents or other electrophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield triazole oxides, while substitution reactions can introduce various functional groups, leading to a wide range of derivatives .

Scientific Research Applications

2-(dimethyl-4H-1,2,4-triazol-3-yl)ethan-1-amine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(dimethyl-4H-1,2,4-triazol-3-yl)ethan-1-amine involves its interaction with specific molecular targets. The triazole ring can form hydrogen bonds and other interactions with biological molecules, influencing their function. This can lead to various biological effects, such as enzyme inhibition or modulation of signaling pathways .

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

Key analogs of 2-(4H-1,2,4-triazol-3-yl)ethan-1-amine derivatives include variations in substituents on the triazole ring (e.g., aryl, alkyl, halogen, or nitro groups). Below is a comparison of physicochemical properties and synthetic yields for selected analogs:

Compound (Substituent on Triazole)	Molecular Formula	Yield (%)	Melting Point (°C)	HRMS (Da)	Reference
2-(5-(3-Methoxyphenyl)-4H-1,2,4-triazol-3-yl)ethan-1-amine	C₁₁H₁₃N₄O·HCl	48	235–236	219.1240
2-(5-(4-Nitrophenyl)-4H-1,2,4-triazol-3-yl)ethan-1-amine	C₁₀H₁₀N₅O₂·HCl	52	248–250	248.0880
2-(5-(4-Fluorophenyl)-4H-1,2,4-triazol-3-yl)ethan-1-amine	C₁₀H₁₀FN₄·HCl	60	220–222	207.0845
2-(5-(3′,4′-Dimethoxybiphenyl)-4H-1,2,4-triazol-3-yl)ethan-1-amine	C₁₈H₂₀N₄O₂·HCl	45	198–200	332.1610

Key Observations :

• Aromatic substituents (e.g., biphenyl, nitrophenyl) generally result in higher molecular weights and melting points compared to alkyl-substituted analogs.
• Electron-withdrawing groups (e.g., nitro) reduce yields, likely due to steric or electronic effects during synthesis .

Key Observations :

• Lipophilic aromatic groups (e.g., biphenyl) dramatically enhance potency (EC₅₀) and efficacy (Emax). LK00764, with a chlorobiphenyl substituent, is a lead compound with sub-20 nM potency .
• Polar or electron-deficient groups (e.g., nitro) reduce activity, likely due to poor membrane permeability or unfavorable receptor interactions .

Challenges :

• Bulky substituents (e.g., biphenyl) require optimized coupling conditions (e.g., mixed Pd(0)/Pd(II) catalysis) to achieve acceptable yields .
• The dimethyl-substituted triazole may simplify synthesis by avoiding coupling steps, though this remains speculative.

Biological Activity

2-(dimethyl-4H-1,2,4-triazol-3-yl)ethan-1-amine, a member of the triazole family, has garnered attention for its potential biological activities. This compound features a dimethyl-substituted triazole moiety linked to an ethanamine group, which enhances its solubility and biological efficacy. This article delves into its biological activity based on diverse research findings.

Chemical Structure and Properties

The molecular formula of 2-(dimethyl-4H-1,2,4-triazol-3-yl)ethan-1-amine is $C_6H_{12}N_4$. Its structure includes a five-membered heterocyclic triazole ring with three nitrogen atoms and an ethanamine side chain. The compound's unique configuration contributes to its pharmacological potential.

Property	Value
Molecular Weight	140.19 g/mol
IUPAC Name	2-(4,5-dimethyl-1,2,4-triazol-3-yl)ethanamine
CAS Number	1249319-67-2

Biological Activities

Research indicates that derivatives of triazoles exhibit a range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. Specifically for 2-(dimethyl-4H-1,2,4-triazol-3-yl)ethan-1-amine:

1. Antimicrobial Activity:
Triazole derivatives have been extensively studied for their antimicrobial properties. Compounds similar to 2-(dimethyl-4H-1,2,4-triazol-3-yl)ethan-1-amine have shown effectiveness against various Gram-positive and Gram-negative bacteria. For instance, studies have demonstrated that these compounds can inhibit the growth of pathogens such as Staphylococcus aureus and Escherichia coli .

2. Anti-inflammatory Effects:
The anti-inflammatory potential of this compound was evaluated through its influence on cytokine release in peripheral blood mononuclear cells (PBMC). Research indicated that triazole derivatives could significantly reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6 . This suggests a promising avenue for developing anti-inflammatory agents from this class of compounds.

3. Anticancer Properties:
Triazoles have also been explored for their anticancer activities. In vitro studies have shown that certain derivatives can induce apoptosis in cancer cell lines by modulating various signaling pathways . The specific mechanisms by which 2-(dimethyl-4H-1,2,4-triazol-3-yl)ethan-1-amine exerts its anticancer effects remain an area of active research.

Case Studies and Research Findings

Several studies have focused on the synthesis and evaluation of biological activities of triazole derivatives:

Study 1: Evaluation of Anti-inflammatory Activity
In a study evaluating new 1,2,4-triazole derivatives containing propanoic acid moieties, compounds exhibited low toxicity in PBMC cultures while demonstrating significant anti-inflammatory activity against cytokine release . The study highlighted the importance of structural modifications in enhancing biological efficacy.

Study 2: Antimicrobial Screening
A comparative study assessed the antimicrobial activity of various triazole derivatives against bacterial strains. Results indicated that certain modifications to the triazole structure significantly improved antibacterial potency .